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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-fluoroaniline

Cat. No.: B112501

Spectroscopic Comparison: 5-(Benzyloxy)-2-
fluoroaniline and its Precursors

A detailed analysis of the spectroscopic characteristics of 5-(benzyloxy)-2-fluoroaniline and
its synthetic precursors, providing researchers and drug development professionals with
essential data for identification, characterization, and quality control.

This guide presents a comprehensive spectroscopic comparison of the versatile chemical
intermediate, 5-(benzyloxy)-2-fluoroaniline, and its key precursors. By examining the distinct
spectral features obtained through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared
(IR) spectroscopy, and Mass Spectrometry (MS), this document aims to provide a practical
reference for scientists engaged in organic synthesis and pharmaceutical development.

Synthetic Pathway Overview

The synthesis of 5-(benzyloxy)-2-fluoroaniline is most commonly achieved through a two-
step process commencing with 2-fluoro-5-nitrophenol. This primary precursor undergoes a
Williamson ether synthesis to introduce the benzyl group, yielding the intermediate 1-
(benzyloxy)-2-fluoro-5-nitrobenzene. Subsequent reduction of the nitro functional group affords
the final product, 5-(benzyloxy)-2-fluoroaniline. An alternative pathway involves the direct
benzylation of 2-fluoro-5-aminophenol. The selection of precursors is critical as it influences the
overall yield and purity of the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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